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Compound of Interest

Compound Name: 3-Acetoxy-2-pyridone

CAS No.: 61296-14-8

Cat. No.: B145625 Get Quote

Executive Summary & Immediate Action
3-Acetoxy-2-pyridone (CAS: 17188-11-9) is a functionalized heterocyclic ester commonly

used as an intermediate in peptide synthesis and medicinal chemistry.[1] While often

categorized as a general organic irritant, its specific ester functionality requires strict

segregation from strong bases to prevent uncontrolled hydrolysis and heat generation in waste

containers.

Core Disposal Directive:

Primary Stream: Non-Halogenated Organic Waste (unless dissolved in halogenated

solvents).

Critical Segregation: Do NOT mix with strong alkalis (NaOH, KOH) or concentrated amines.

Physical State: Typically a solid; dispose of pure compound in solid hazardous waste drums.

Chemical Profile & Hazard Assessment
To handle this compound safely, one must understand not just its GHS classification, but its

reactive potential in a mixed-waste environment.
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Property Specification Operational Implication

CAS Number 17188-11-9
Use for all waste

labeling/manifests.

Molecular Formula C₇H₇NO₃
Non-halogenated (contains C,

H, N, O).

Physical State Solid (Crystalline)
Dust inhalation risk; requires

N95 or fume hood handling.

Reactivity Ester Hydrolysis

High Risk: Reacts with bases

to release acetic acid and 3-

hydroxy-2-pyridone.

GHS Hazards H315, H319, H335

Skin/Eye Irritant; STOT-SE

(Respiratory). Treat as

potentially harmful.[1]

The Mechanism of Risk: Why Segregation Matters
As a Senior Scientist, I emphasize that "waste" is chemically active. 3-Acetoxy-2-pyridone
contains an acetoxy group at the 3-position. In the presence of hydroxide ions (high pH waste),

it undergoes nucleophilic acyl substitution (hydrolysis).

The Reaction:

The Consequence: This reaction is exothermic. If a large quantity of 3-acetoxy-2-pyridone
is discarded into a carboy containing basic waste (e.g., quenched sodium hydride or basic

workup layers), the temperature will rise, potentially pressurizing the container or volatilizing

other solvents.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired/Excess
Reagent)
Best Practice: Keep solids out of liquid waste streams to reduce disposal costs and reactivity

risks.
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Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated

"Solid Hazardous Waste" drum.

Bagging: Double-bag the material in clear polyethylene bags. Seal with a zip-tie or tape.

Labeling:

Must read: "Hazardous Waste - Solid."

Constituent: "3-Acetoxy-2-pyridone."[2]

Hazard Checkbox: "Irritant" and "Toxic" (conservative classification).

Storage: Store in the satellite accumulation area away from oxidizers.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Context: You have completed a reaction using 3-acetoxy-2-pyridone in a solvent (e.g., DMF,

Ethyl Acetate).

Solvent Assessment:

If solvent is DCM/Chloroform: Use Halogenated Waste stream.

If solvent is EtOAc/DMF/Methanol: Use Non-Halogenated Waste stream.

pH Check (Critical Step):

Dip a pH strip into the mixture.

If pH > 10: Neutralize carefully with dilute HCl or Citric Acid to pH 6-8 before adding to the

waste carboy. This prevents the hydrolysis exotherm described in Section 2.

Transfer: Funnel into the appropriate safety carboy (Eco-Funnel recommended).

Log Entry: Record the volume and estimated concentration on the waste tag immediately.
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Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for disposing of 3-acetoxy-2-pyridone.

Waste Generation:
3-Acetoxy-2-pyridone

Physical State?

Pure Solid / Debris

Solid

Dissolved in Solution

Liquid

Solid Hazardous Waste
(Double Bagged) Solvent Type?

Contains Halogens?
(DCM, CHCl3)

Yes

Non-Halogenated?
(EtOAc, DMF, MeOH)

No

CRITICAL: Check pH
Is pH > 10?

Neutralize to pH 7
(Prevent Hydrolysis)

Yes (Basic)

Halogenated Waste Carboy
(Red Tag)

No (Neutral/Acidic) & Halo path

Non-Halogenated Waste Carboy
(Clear/Yellow Tag)

No (Neutral/Acidic) & Non-Halo path
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Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-acetoxy-2-pyridone waste streams to ensure

regulatory compliance and chemical stability.

Emergency Contingencies
Accidental Spills (Solid)

PPE: Don nitrile gloves, safety goggles, and a lab coat. If powder is fine/dusty, wear an N95

respirator.

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup: Sweep up the damp material and place it in a sealable bag.

Surface Decon: Wipe the area with a soap and water solution. Avoid using bleach

(hypochlorite) immediately, as it may react with amine degradation products if present.

Exposure Response[1][3][4]
Skin Contact: Wash with soap and water for 15 minutes. The acetoxy group can hydrolyze

on the skin, causing irritation similar to acetic acid exposure.

Eye Contact: Rinse immediately with water for 15 minutes.[3] Seek medical attention if

redness persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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